methyl 6-(2-bromophenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate

• IUPAC Name: methyl 6-(2-bromophenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C16H15BrN2O3S/c1-9-13(15(21)22-2)14(10-5-3-4-6-11(10)17)19-12(20)7-8-23-16(19)18-9/h3-6,14H,7-8H2,1-2H3
• InChI Key: NVRSVQFRGRIJFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)CCSC2=N1)C3=CC=CC=C3Br)C(=O)OC
• Molecular Formula: C16H15BrN2O3S
• Molecular Weight: 395.3 g/mol
• CAS RN: 609794-71-0

Description

The compound belongs to the class of organic compounds known as thiazines, which are heterocyclic compounds containing a ring made up of one sulfur atom, one nitrogen atom, and four carbon atoms. Thiazines are an important class of nitrogen- and sulfur-containing heterocyclic compounds and represent a significant number of bioactive substances.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimido[2,1-b][1,3]thiazine ring, which is a bicyclic compound containing a pyrimidine ring fused to a thiazine ring.

Scientific Research Applications

Synthesis and Reactivity

• Research has focused on the synthesis and reactions of Biginelli compounds, a category to which our compound of interest is closely related. These studies have revealed methods for creating a variety of derivatives, including pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines, through condensation reactions with dielectrophiles. This process is significant for the development of novel heterocyclic compounds with potential applications in medicinal chemistry and material science (Kappe & Roschger, 1989).

Derivative Formation

• The formation of 6-oxopyrimido[4,5-b][1,4]thiazine-7-carboxylic acid derivatives through the reaction of 5-amino-6 mercaptopyrimidines with diethyl bromomalonate has been studied. This pathway leads to the synthesis of a series of derivatives at the carboxyl group, including amides, hydrazides, and urethanes, demonstrating the compound's versatility in creating bioactive molecules (Safonova & Keremov, 2013).

Heterocyclic Compound Synthesis

• Investigations into the synthesis of new pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives have been conducted. These studies offer insights into the chemical reactions necessary for creating complex molecules that can serve as the basis for developing new pharmaceuticals and agrochemicals (Ahmed, 2002).

Functionalization and Antimicrobial Evaluation

• The utility of related pyrimidine derivatives in synthesizing novel compounds with potential antimicrobial properties has been reported. This research highlights the importance of such compounds in discovering new antimicrobial agents, which is crucial in addressing the global challenge of antibiotic resistance (Farag, Kheder, & Mabkhot, 2008).